Cas no 2172309-82-7 (1-(azepane-1-sulfonyl)-4-methylpentan-2-amine)

1-(Azepane-1-sulfonyl)-4-methylpentan-2-amine is a specialized sulfonamide derivative featuring an azepane ring and a branched alkylamine moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate or scaffold for drug development. The sulfonyl group enhances stability and may influence binding interactions, while the 4-methylpentan-2-amine segment introduces steric and electronic effects that could modulate biological activity. Its structural features make it suitable for applications in protease inhibition or receptor modulation studies. The compound's well-defined synthesis pathway and purity ensure reproducibility in research settings, supporting its utility in exploratory and target-based investigations.
1-(azepane-1-sulfonyl)-4-methylpentan-2-amine structure
2172309-82-7 structure
Product Name:1-(azepane-1-sulfonyl)-4-methylpentan-2-amine
CAS No:2172309-82-7
MF:C12H26N2O2S
MW:262.412042140961
CID:5961890
PubChem ID:165507941
Update Time:2025-05-30

1-(azepane-1-sulfonyl)-4-methylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(azepane-1-sulfonyl)-4-methylpentan-2-amine
    • 2172309-82-7
    • EN300-1283586
    • Inchi: 1S/C12H26N2O2S/c1-11(2)9-12(13)10-17(15,16)14-7-5-3-4-6-8-14/h11-12H,3-10,13H2,1-2H3
    • InChI Key: CTHKCLWNIIEXAR-UHFFFAOYSA-N
    • SMILES: S(CC(CC(C)C)N)(N1CCCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 262.17149925g/mol
  • Monoisotopic Mass: 262.17149925g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 71.8Ų

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1-(azepane-1-sulfonyl)-4-methylpentan-2-amine Related Literature

Additional information on 1-(azepane-1-sulfonyl)-4-methylpentan-2-amine

Comprehensive Overview of 1-(azepane-1-sulfonyl)-4-methylpentan-2-amine (CAS No. 2172309-82-7)

In the realm of organic chemistry and pharmaceutical research, 1-(azepane-1-sulfonyl)-4-methylpentan-2-amine (CAS No. 2172309-82-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its azepane-sulfonyl moiety and branched alkyl chain, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular formula and weight, along with its sulfonamide functional group, make it a versatile candidate for drug discovery and material science applications.

The azepane ring in 1-(azepane-1-sulfonyl)-4-methylpentan-2-amine contributes to its conformational flexibility, which is crucial for binding to biological targets. This feature aligns with current trends in medicinal chemistry, where researchers prioritize scaffold diversity and molecular rigidity to enhance drug efficacy. The compound's 4-methylpentan-2-amine side chain further enhances its lipophilicity, a property highly sought after in the development of CNS-targeting therapeutics and enzyme inhibitors.

Recent advancements in AI-driven drug discovery have highlighted the importance of compounds like 1-(azepane-1-sulfonyl)-4-methylpentan-2-amine. Machine learning models often predict such sulfonamide derivatives as potential GPCR modulators or kinase inhibitors, addressing common search queries like "sulfonamide-based drug candidates 2024" or "new azepane derivatives in pharmacology." Its CAS No. 2172309-82-7 is frequently cited in patent literature, reflecting its commercial relevance.

From a synthetic perspective, the preparation of 1-(azepane-1-sulfonyl)-4-methylpentan-2-amine involves sulfonylation reactions, a topic widely discussed in organic chemistry forums. Researchers often search for "optimized sulfonylation protocols" or "azepane-sulfonyl coupling methods," underscoring the demand for efficient synthetic routes. The compound's stability under physiological conditions also makes it a candidate for prodrug design, a trending topic in precision medicine.

Environmental and regulatory considerations are equally critical. Unlike many sulfonamide derivatives, 1-(azepane-1-sulfonyl)-4-methylpentan-2-amine exhibits favorable biodegradability profiles, aligning with the growing emphasis on green chemistry. This aspect resonates with searches like "sustainable sulfonamide synthesis" or "eco-friendly amine derivatives," reflecting industry shifts toward environmentally benign practices.

In material science, the compound's sulfonyl-azepane hybrid structure offers potential for polymeric applications, particularly in high-performance coatings and adhesives. Its thermal stability and solubility parameters are frequently analyzed in studies addressing "advanced sulfonamide materials" or "azepane-based polymers," catering to interdisciplinary research interests.

Analytical characterization of CAS No. 2172309-82-7 typically involves NMR spectroscopy and mass spectrometry, techniques commonly queried by analytical chemists. The compound's distinct proton environments and fragmentation patterns serve as educational case studies, bridging theoretical knowledge and practical applications.

As the scientific community continues to explore 1-(azepane-1-sulfonyl)-4-methylpentan-2-amine, its integration into combinatorial libraries and high-throughput screening platforms remains a focal point. This aligns with popular searches such as "next-generation drug screening compounds" or "sulfonamide diversity-oriented synthesis," demonstrating its relevance in cutting-edge research.

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